Cas no 105699-82-9 (CBDA)

CBDA structure
CBDA structure
Product Name:CBDA
CAS No:105699-82-9
MF:C17H12N2O9
MW:388.285184860229
MDL:MFCD33401639
CID:1162575
PubChem ID:20237572
Update Time:2025-04-20

CBDA Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenedicarboxylic acid, 5,5'-(carbonyldiimino)bis-
    • CBDA
    • 5,5'-(Carbonylbis(azanediyl))diisophthalic acid
    • CS-0170489
    • F73493
    • YSZC482
    • MFCD33401639
    • 105699-82-9
    • 5,5'-(carbonylbis(azanediyl))-diisophthalic acid
    • 5-{[(3,5-dicarboxyphenyl)carbamoyl]amino}benzene-1,3-dicarboxylic acid
    • SCHEMBL10893920
    • 5,5'-(Carbonylbis(azanediyl))diisophthalicacid
    • 5,5 inverted exclamation mark -[Carbonylbis(azanediyl)]diisophthalic Acid
    • BS-51916
    • SY279993
    • 5-[(3,5-dicarboxyphenyl)carbamoylamino]benzene-1,3-dicarboxylic acid
    • MDL: MFCD33401639
    • Inchi: 1S/C17H12N2O9/c20-13(21)7-1-8(14(22)23)4-11(3-7)18-17(28)19-12-5-9(15(24)25)2-10(6-12)16(26)27/h1-6H,(H,20,21)(H,22,23)(H,24,25)(H,26,27)(H2,18,19,28)
    • InChI Key: GDRBVHIQLGZJJP-UHFFFAOYSA-N
    • SMILES: O=C(NC1C=C(C(=O)O)C=C(C(=O)O)C=1)NC1C=C(C(=O)O)C=C(C(=O)O)C=1

Computed Properties

  • Exact Mass: 388.05427996g/mol
  • Monoisotopic Mass: 388.05427996g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 6
  • Complexity: 567
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 190Ų

CBDA Pricemore >>

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